Cas no 1989659-86-0 (2-(difluoromethyl)-1,3-dioxolan-2-amine)

• Product Name: 2-(difluoromethyl)-1,3-dioxolan-2-amine
• CAS No: 1989659-86-0
• MF: C₄H₇F₂NO₂
• MW: 139.10068821907
• MDL: MFCD30342748
• CID: 4632937
• PubChem ID: 122163902
• Update Time: 2025-10-28

2-(difluoromethyl)-1,3-dioxolan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1,3-dioxolan-2-amine
• 2-(difluoromethyl)-1,3-dioxolan-2-amine

• MDL： MFCD30342748
• Inchi： 1S/C4H7F2NO2/c5-3(6)4(7)8-1-2-9-4/h3H,1-2,7H2
• InChI Key： JRTDTJPPNNDJIH-UHFFFAOYSA-N
• SMILES： O1CCOC1(C(F)F)N

Additional information on 2-(difluoromethyl)-1,3-dioxolan-2-amine

Introduction to 2-(difluoromethyl)-1,3-dioxolan-2-amine (CAS No. 1989659-86-0)

2-(difluoromethyl)-1,3-dioxolan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1989659-86-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and material science. The presence of both a difluoromethyl group and an amine functionality within the dioxolan ring system imparts distinct reactivity and electronic properties, making it a versatile intermediate for constructing more complex molecules.

The dioxolan ring, a five-membered oxygen-containing heterocycle, is known for its stability and ability to participate in various chemical transformations. When combined with the electron-withdrawing difluoromethyl substituent, the molecule exhibits enhanced lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. The amine moiety, on the other hand, provides a nucleophilic site for further functionalization, enabling the synthesis of a wide array of derivatives. These structural features have positioned 2-(difluoromethyl)-1,3-dioxolan-2-amine as a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the difluoromethyl group. This moiety is well-documented for its ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of a difluoromethyl group into biologically active molecules often leads to enhanced binding interactions with target enzymes or receptors, thereby increasing the efficacy of potential drugs. Furthermore, the oxygenated heterocycle in 2-(difluoromethyl)-1,3-dioxolan-2-amine can contribute to favorable solubility profiles and reduced toxicity, making it an attractive scaffold for drug discovery efforts.

The amine functionality in this compound also opens up possibilities for further derivatization through reactions such as acylation, alkylation, or coupling with other pharmacophores. Such modifications can be tailored to optimize specific biological activities, including antimicrobial, anti-inflammatory, or anticancer effects. Researchers have leveraged similar dioxolan-based scaffolds in the development of compounds targeting various disease pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer metabolism or modulating immune responses.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-(difluoromethyl)-1,3-dioxolan-2-amine, enabling more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to introduce additional functional groups or to construct more complex molecular architectures. These innovations have not only facilitated academic research but also accelerated the transition from laboratory-scale synthesis to industrial applications.

The compound's relevance extends beyond pharmaceutical applications into materials science and agrochemicals. The unique electronic properties conferred by the difluoromethyl and amine groups make it a candidate for developing advanced materials with specific optical or electronic characteristics. Additionally, its structural motifs are reminiscent of natural products that exhibit bioactivity, suggesting potential roles in designing next-generation crop protection agents.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when handling 2-(difluoromethyl)-1,3-dioxolan-2-amine. While not classified as a hazardous material under current regulations, proper handling procedures must be followed to minimize exposure risks during synthesis and purification processes. Collaborative efforts between chemists and regulatory experts continue to refine guidelines for working with such specialized compounds.

The future research directions for this compound are multifaceted. Investigating its role in enzyme inhibition mechanisms could uncover novel therapeutic strategies against diseases like cancer or neurodegenerative disorders. Additionally, exploring its interactions with biological targets at a molecular level may provide insights into designing more selective drugs with reduced side effects.

In conclusion, 2-(difluoromethyl)-1,3-dioxolan-2-amine (CAS No. 1989659-86-0) represents a compelling example of how structural innovation can drive advancements in multiple scientific disciplines. Its unique combination of functional groups makes it a powerful tool for synthetic chemists and pharmacologists alike. As research progresses，this compound is poised to play an increasingly important role in shaping the future of drug discovery and material science.